Cas no 4916-55-6 (3-(Bromomethyl)pyridine hydrobromide)

• Product Name: 3-(Bromomethyl)pyridine hydrobromide
• CAS No: 4916-55-6
• MF: C₆H₇Br₂N
• MW: 252.934479951859
• MDL: MFCD01321314
• CID: 45409
• PubChem ID: 87565032
• Update Time: 2025-10-19

3-(Bromomethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)pyridine hydrobromide
• 3-(Bromomethyl)pyridine
• 3-Picolyl Bromide Hydrobromide
• Pyridine,3-(bromomethyl)-, hydrobromide (7CI,8CI,9CI)
• (3-Pyridyl)methyl bromidehydrobromide
• 3-Bromomethylpyridine hydrobromide
• 3-bromomethyl-pyridine hydrobromide
• Pyridine, 3-(bromomethyl)-, hydrobromide
• PubChem17664
• 3-(brommethyl)pyridine-hbr
• 3-(bromomethyl)pyridine, bromide
• FNHPUOJKUXFUKN-UHFFFAOYSA-N
• 3-(Bromomethyl)pyridineHydrobromide
• 3-bromomethyl pyridine hydrobromide
• STR07573
• 3
• 3-(bromomethyl)pyridine hydrogen bromide
• HY-W004131
• 3-(BROMOMETHYL)PYRIDINE, HBR
• 3-bromomethylpyridine hydrogenbromide
• 3-(bromomethyl)-pyridine hydrobromide
• 3-Bromomethylpyridine (hydrobromide)
• 3-(Bromomethyl)pyridine hydrobromide, 97%
• MFCD01321314
• AKOS005146237
• FG-0490
• 3-(Bromomethyl)pyridine--hydrogen bromide (1/1)
• 3-(bromomethyl)pyridine;hydrobromide
• SCHEMBL146199
• CS-W004131
• SY002302
• NSC338478
• 3-(bromomethyl)pyridin-1-ium bromide
• 4916-55-6
• 3-(bromomethyl)pyridine, hydrobromide
• 3-(bromomethyl)pyridine monohydrobromide
• 3-(BROMOMETHYL)PYRIDINE HBR
• SB37338
• NSC-338478
• AM20061249
• DTXSID10507530
• FT-0651276
• AC-2598
• 3-(bromomethyl)pyridine hydrobromide salt
• B2170
• A871837
• EN300-44247
• DB-015991
• DB-365625

• MDL： MFCD01321314
• Inchi： 1S/C6H6BrN.BrH/c7-4-6-2-1-3-8-5-6;/h1-3,5H,4H2;1H
• InChI Key： FNHPUOJKUXFUKN-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=CC=1.Br

Computed Properties

• Exact Mass: 250.89500
• Monoisotopic Mass: 250.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 150-155 °C (lit.)
• Flash Point: 114.2℃
• PSA: 12.89000
• LogP: 2.93460
• Solubility: Uncertain

3-(Bromomethyl)pyridine hydrobromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22-S26-S45-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34

Additional information on 3-(Bromomethyl)pyridine hydrobromide

3-(Bromomethyl)pyridine Hydrobromide: A Comprehensive Overview

3-(Bromomethyl)pyridine hydrobromide (CAS No. 4916-55-6) is a versatile organic compound that has garnered significant attention in various fields of chemistry, particularly in synthetic organic chemistry and materials science. This compound, also referred to as 3-bromomethylpyridine hydrobromide, is characterized by its unique structure, which combines a pyridine ring with a bromomethyl group. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, provides a rigid and planar framework, while the bromomethyl group introduces reactivity and functional versatility.

The synthesis of 3-(bromomethyl)pyridine hydrobromide involves several methods, including the alkylation of pyridine derivatives and the use of brominating agents. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 3-(bromomethyl)pyridine hydrobromide is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For example, recent studies have demonstrated its utility in constructing heterocyclic frameworks that exhibit potent inhibitory activity against viral enzymes such as proteases and polymerases. These findings underscore its potential role in drug discovery pipelines targeting emerging viral pathogens.

In addition to its role in drug development, 3-(bromomethyl)pyridine hydrobromide has found applications in materials science, particularly in the synthesis of advanced polymers and coordination complexes. The bromomethyl group acts as a reactive site for polymerization reactions, enabling the creation of functional polymers with tailored properties. Furthermore, its ability to coordinate with metal ions makes it a valuable building block for constructing metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and catalysis.

Recent research has also highlighted the potential of 3-(bromomethyl)pyridine hydrobromide in electrochemistry. The compound has been used as an electrolyte additive in lithium-ion batteries, where it enhances the stability of the solid-electrolyte interphase (SEI) layer on the anode surface. This improvement leads to better cycle life and higher energy density of the batteries, making it a promising candidate for next-generation energy storage systems.

The reactivity of 3-(bromomethyl)pyridine hydrobromide is further enhanced by its ability to undergo various nucleophilic substitution reactions. This property has been exploited in the development of novel organocatalysts for asymmetric synthesis. For instance, researchers have reported the use of this compound as a chiral auxiliary in enantioselective aldol reactions, demonstrating its potential in constructing complex chiral molecules with high enantiomeric excess.

In terms of safety and handling, 3-(bromomethyl)pyridine hydrobromide should be treated with care due to its reactivity under certain conditions. Proper storage and handling procedures are essential to ensure workplace safety and prevent unintended reactions. Despite these considerations, its widespread applicability across multiple disciplines underscores its importance as a key intermediate in modern chemical synthesis.

In conclusion, 3-(bromomethyl)pyridine hydrobromide (CAS No. 4916-55-6) stands out as a multifaceted compound with diverse applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in shaping future discoveries.